Cas no 786647-50-5 (2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate)

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate is a synthetic indole derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl ester group and an ethoxycarbonylmethyl substituent at the 3-position of the indole core, offering versatility as an intermediate in the preparation of more complex molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic procedures, while the ethoxycarbonylmethyl moiety provides a reactive handle for further functionalization. This compound may be of interest in medicinal chemistry for the development of indole-based scaffolds. Its well-defined reactivity profile makes it suitable for controlled modifications under standard laboratory conditions.
2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate structure
786647-50-5 structure
Product Name:2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
CAS No:786647-50-5
MF:C17H21NO4
MW:303.35294508934
CID:1796250
PubChem ID:42601249
Update Time:2025-06-07

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
    • tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
    • tert-butyl 3-(2-ethoxy-2-oxoethyl)indole-1-carboxylate
    • Ethyl N-Boc-(indol-3-yl)acetate
    • MLS002206533
    • CHEMBL1369150
    • SMR001295349
    • ABWFGJWIRFPJSB-UHFFFAOYSA-N
    • HMS3348K15
    • tert-butyl3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
    • 786647-50-5
    • HMS2212P14
    • Ethyl N-Boc-(indol-3-yl)acetate/tert-butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
    • SCHEMBL5740608
    • DTXSID40654849
    • MDL： MFCD22377959
    • Inchi： 1S/C17H21NO4/c1-5-21-15(19)10-12-11-18(16(20)22-17(2,3)4)14-9-7-6-8-13(12)14/h6-9,11H,5,10H2,1-4H3
    • InChI Key： ABWFGJWIRFPJSB-UHFFFAOYSA-N
    • SMILES： O(C(N1C=C(CC(=O)OCC)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 303.14705815g/mol
  • Monoisotopic Mass: 303.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.5Ų

2-Methyl-2-propanyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM263107-1g
tert-Butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
 786647-50-5 95%
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 $826 2021-08-18
Chemenu
CM263107-1g
tert-Butyl 3-(2-ethoxy-2-oxoethyl)-1H-indole-1-carboxylate
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